Nortriptyline-d3 Hydrochloride

Description

Nortriptyline-d3 Hydrochloride is a stable isotope-labeled compound derived from nortriptyline, a tricyclic antidepressant (TCA) used primarily for treating major depressive disorder. The deuterium labeling (d3) makes it useful as a reference standard in analytical chemistry, particularly in mass spectrometry applications.

Applications in Research

Nortriptyline-d3 Hydrochloride is primarily used in bioanalytical research for the quantification of nortriptyline and other tricyclic antidepressants. It serves as an internal standard in liquid chromatography-mass spectrometry (LC-MS) methods, enhancing the accuracy and reliability of these analyses.

Quantification Methods

Method	Description	Advantages
LC-ESI-MS/MS	High-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry.	Offers precise measurement essential for pharmacokinetic and neuropharmacological research.
LC-MS	Utilizes the stable isotope label to differentiate between the analyte and the internal standard, improving quantification accuracy.	Enhances sensitivity and specificity in detecting and quantifying nortriptyline in biological samples.

Storage and Handling

• Storage Temperature: -20°C

• Shipping Temperature: Room Temperature

• Country of Origin: Canada

Research Findings

Research involving Nortriptyline-d3 Hydrochloride often focuses on its role as a reference material in the analysis of tricyclic antidepressants. Studies have demonstrated its utility in developing robust analytical methods for quantifying these drugs in serum and other biological samples .

Pharmacokinetics of Nortriptyline

While Nortriptyline-d3 Hydrochloride itself is not a therapeutic agent, understanding its unlabeled counterpart's pharmacokinetics is crucial. Nortriptyline is extensively metabolized in the liver, primarily by CYP2D6, and has a plasma half-life ranging from 16 to 38 hours .

• CAS No.: 136765-48-5
• Product Name: Nortriptyline-d3 Hydrochloride
• Molecular Formula: C19H18D3N
• Molecular Weight: 266.401
• IUPAC Name: 3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)-N-(trideuteriomethyl)propan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-11,20H,6,12-14H2,1H3;1H/i1D3
• SMILES: CNCCC=C1C2=CC=CC=C2CCC3=CC=CC=C31.Cl
• Tag: Nortriptyline
• PubChem Compound: 45040130
• Last Modified: Aug 15 2023